8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-(4-acetylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H17N5O3/c1-9-10(2)23-14-15(21(4)18(26)20-16(14)25)19-17(23)22(9)13-7-5-12(6-8-13)11(3)24/h5-8H,1-4H3,(H,20,25,26)
• InChI Key: NSUFPVUCMZQWJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)C(=O)C)N(C(=O)NC3=O)C)C
• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.4 g/mol
• CAS No.: 1021209-45-9

Description

Purines are a class of organic compounds that are key components of biological molecules such as DNA and RNA. They consist of a pyrimidine ring fused to an imidazole ring and are involved in many biological processes.

Synthesis Analysis

The synthesis of purine derivatives can be complex and often involves multiple steps. The process typically involves the construction of the purine ring system, followed by various substitutions to create the desired derivative.

Molecular Structure Analysis

Purines have a two-ring structure composed of a six-membered pyrimidine ring fused to a five-membered imidazole ring. The exact structure of a purine derivative like “8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione” would depend on the specific locations and types of substitutions on this basic ring structure.

Chemical Reactions Analysis

Purines and their derivatives can undergo a variety of chemical reactions, including alkylation, acylation, and various redox reactions. The specific reactions that “this compound” might undergo would depend on its specific structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a purine derivative like “this compound” would depend on its specific structure. In general, purines are solid at room temperature and are soluble in water.

Scientific Research Applications

8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been studied for its potential use in a variety of scientific research applications. For example, it has been studied as a potential therapeutic agent for cancer, inflammation, and bacterial infections. In addition, this compound has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Furthermore, this compound has been studied for its potential use in laboratory experiments, such as cell culture studies and in vivo animal models.

Mechanism of Action

Target of Action

The primary targets of 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are Dipeptidyl peptidase 4 (DPP-4) and adenosine A3 receptor (hA3R) . DPP-4 is an enzyme that degrades the gut incretin hormones, glucagon-like peptide 1 (GLP-1) and gastric inhibitory polypeptide (GIP), which are involved in glycemic control . The adenosine A3 receptor is a protein that plays a role in various cellular processes .

Mode of Action

This compound acts as a selective inhibitor of DPP-4 , blocking the degradation of GLP-1 and GIP, thereby increasing their natural circulating levels and favoring glycemic control .

Biochemical Pathways

The inhibition of DPP-4 leads to an increase in the levels of GLP-1 and GIP, which in turn stimulate insulin secretion and inhibit glucagon release. This results in a decrease in blood glucose levels .

Pharmacokinetics

Similar purine derivatives have been shown to have favorable pharmacokinetic profiles in rats .

Result of Action

The inhibition of DPP-4 by this compound leads to improved glycemic control, which could potentially be beneficial in the treatment of type 2 diabetes mellitus . The interaction with the adenosine A3 receptor could potentially affect a variety of cellular processes .

Advantages and Limitations for Lab Experiments

The use of 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in laboratory experiments has several advantages. For example, this compound is relatively easy to synthesize, and it is relatively stable under a variety of conditions. In addition, this compound has a low molecular weight, which makes it ideal for use in cell culture studies. Furthermore, this compound is also relatively non-toxic, which makes it ideal for use in in vivo animal models.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, this compound is relatively insoluble in water, which may limit its use in certain types of experiments. In addition, the mechanism of action of this compound is not fully understood, which may limit its use in certain types of experiments. Furthermore, this compound may also interact with other drugs or compounds, which may limit its use in certain types of experiments.

Future Directions

The potential applications of 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are still being explored. Some potential future directions for this compound include further investigation into its potential therapeutic uses, such as its potential use in cancer, inflammation, and bacterial infections. In addition, further research into the mechanism of action of this compound and its potential interactions with other drugs and compounds may also be beneficial. Furthermore, further research into the potential use of this compound in laboratory experiments, such as cell culture studies and in vivo animal models, may also be beneficial. Finally, further research into the potential side effects of this compound may also be beneficial.

Synthesis Methods

8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione can be synthesized through a multi-step reaction involving several reagents. The first step involves the reaction of 4-acetylphenol with 1,3-dimethyl-2-imidazolidinone in the presence of a base, such as sodium hydroxide, to form this compound. The second step involves the reaction of this product with trimethylsilyl chloride in the presence of a base, such as sodium hydroxide, to form the desired product. The final step involves the reaction of the product with an acid, such as hydrochloric acid, to form this compound. The entire reaction can be completed in one hour at room temperature.

Safety and Hazards

The safety and hazards associated with a specific purine derivative would depend on its specific structure. Some purine derivatives are used as drugs and have been thoroughly tested for safety.

Biochemical Analysis

Biochemical Properties

For instance, some purine derivatives have been shown to inhibit PI3K and B-Raf oncogenes, which are key players in cell signaling pathways .

Cellular Effects

Purine derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, some purine derivatives have demonstrated significant anticancer activities against targeted receptor proteins .

Molecular Mechanism

The molecular mechanism of action of 8-(4-acetylphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is not well established. Purine derivatives can exert their effects at the molecular level through various mechanisms, such as binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Some purine derivatives have shown significant antiallodynic properties in animal models of pain and inflammation .

Dosage Effects in Animal Models

The effects of this compound at different dosages in animal models are not well studied. Some purine derivatives have shown significant analgesic and anti-inflammatory activities in animal models .

Metabolic Pathways

Purines are known to be involved in various metabolic pathways, interacting with enzymes and cofactors .

Transport and Distribution

Purines and their derivatives are known to play a role in purinergic signaling, which involves their transport and distribution throughout tissues and species .

Subcellular Localization

The subcellular localization of this compound is not well studied. Purines and their derivatives are known to play a role in various cellular processes, which may involve their localization to specific compartments or organelles .